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Compound of Interest

Compound Name: (R)-STU104

Cat. No.: B12407902

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer:(R)-STU104 is a hypothetical novel research compound. The following application

notes and protocols are provided as a template and should be adapted based on

experimentally determined data for any specific molecule.

Introduction
(R)-STU104 is a potent and selective small molecule inhibitor of the hypothetical 'Kinase X'

(KX) signaling pathway. These application notes provide guidelines for the proper handling,

storage, and use of (R)-STU104 in a laboratory setting. The protocols described herein are

intended to serve as a starting point for researchers investigating the biological effects of this

compound.

Chemical and Physical Properties
Proper handling and storage are dictated by the physicochemical properties of a compound.

The following table summarizes the hypothetical properties of (R)-STU104.
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Property Value

Molecular Formula C₂₀H₂₅N₅O₂

Molecular Weight 383.45 g/mol

Appearance White to off-white crystalline powder[1]

Solubility

Soluble in DMSO (>20 mg/mL), Ethanol (>5

mg/mL), sparingly soluble in water (<0.1

mg/mL).

Purity (by HPLC) >99%

Melting Point 152-155 °C

Storage and Stability
To ensure the integrity of the compound, proper storage is crucial. Stability studies should be

conducted under various conditions to determine the shelf life.[2]

Storage Condition Temperature Relative Humidity
Recommended
Duration

Long-Term -20°C Ambient Up to 2 years

Short-Term 4°C Ambient Up to 3 months

Solution in DMSO -20°C N/A Up to 6 months

Accelerated Stability 40°C 75% RH 6 months

Note: (R)-STU104 is light-sensitive. Store in a tightly sealed, light-protected container. Avoid

repeated freeze-thaw cycles of solutions.

Safety and Handling
Users must familiarize themselves with the potential hazards and necessary precautions before

handling (R)-STU104. A comprehensive Safety Data Sheet (SDS) should always be consulted.

[3][4]
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4.1 Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses or goggles.[3][4]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[3][4]

Body Protection: Wear a lab coat.[3][4]

Respiratory Protection: Use in a well-ventilated area. If dust is generated, use a NIOSH-

approved respirator.[3]

4.2 First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[1][3]

Skin Contact: Wash off with soap and water. Remove contaminated clothing.[1][3]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[1][4]

4.3 Disposal Dispose of contents and container in accordance with local, regional, and national

regulations.[3][4]

Experimental Protocols
The following are example protocols for common experiments involving a novel kinase inhibitor.

5.1 Preparation of Stock Solutions

Allow the vial of (R)-STU104 to equilibrate to room temperature before opening.

For a 10 mM stock solution, add 260.8 µL of anhydrous DMSO to 1 mg of (R)-STU104.

Vortex briefly to fully dissolve the compound.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C in light-protected tubes.
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5.2 In Vitro Kinase Assay This protocol outlines a general procedure to determine the IC₅₀ of

(R)-STU104 against its target, Kinase X.

Prepare a serial dilution of (R)-STU104 in a 96-well plate.

Add the recombinant Kinase X enzyme to each well.

Initiate the kinase reaction by adding the substrate and ATP.

Incubate for the specified time at the optimal temperature for the enzyme.

Stop the reaction and measure the kinase activity using a suitable detection method (e.g.,

luminescence-based assay).

Plot the kinase activity against the log concentration of (R)-STU104 and fit the data to a four-

parameter logistic curve to determine the IC₅₀.

5.3 Cell-Based Proliferation Assay This protocol measures the effect of (R)-STU104 on the

proliferation of a cancer cell line dependent on the Kinase X pathway.

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Treat the cells with a serial dilution of (R)-STU104. Include a vehicle control (e.g., DMSO).

Incubate the cells for 72 hours at 37°C in a humidified incubator with 5% CO₂.

Add a viability reagent (e.g., resazurin or a tetrazolium-based compound) to each well.

Incubate for an additional 2-4 hours.

Measure the absorbance or fluorescence according to the manufacturer's instructions.

Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀

(concentration for 50% growth inhibition).

Visualizations
6.1 Hypothetical Signaling Pathway of Kinase X
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Caption: Hypothetical signaling cascade of Kinase X and the inhibitory action of (R)-STU104.

6.2 Experimental Workflow for Cell-Based Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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